Cas no 1704092-27-2 (1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine)

• Product Name: 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine
• CAS No: 1704092-27-2
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• MDL: MFCD31657841
• CID: 4613103
• PubChem ID: 117398454
• Update Time: 2025-06-28

1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-fluorophenyl)cyclopentanamine
• Cyclopentanamine, 1-(2-bromo-4-fluorophenyl)-
• 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine

• MDL： MFCD31657841
• Inchi： 1S/C11H13BrFN/c12-10-7-8(13)3-4-9(10)11(14)5-1-2-6-11/h3-4,7H,1-2,5-6,14H2
• InChI Key： QGTBZCLTFPVOKM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2Br)(N)CCCC1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 300.6±42.0 °C at 760 mmHg
• Flash Point: 135.6±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine

Introduction to 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine (CAS No. 1704092-27-2) in Modern Chemical and Pharmaceutical Research

The compound 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine, identified by the CAS number 1704092-27-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents on the aromatic ring, coupled with the cyclopentanamine moiety, endows this compound with distinct chemical properties that make it a valuable scaffold for further exploration.

Recent research has highlighted the importance of fluorinated and brominated aromatic compounds in medicinal chemistry. These substituents are known to modulate the pharmacokinetic and pharmacodynamic profiles of molecules, often enhancing their binding affinity and metabolic stability. In particular, the 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine structure has been investigated for its potential role in targeting various biological pathways. Studies have demonstrated that such compounds can interact with enzymes and receptors in a manner that suggests their utility in addressing a range of therapeutic challenges.

The cyclopentanamine core is a versatile pharmacophore that has been widely employed in drug design. Its cyclic structure provides rigidity, which can improve the molecule's ability to fit into biological targets with high specificity. The amine group, in particular, serves as a hydrogen bond acceptor or donor, depending on the context, which is crucial for optimizing drug-receptor interactions. The combination of these features makes 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine a promising candidate for further development.

One of the most compelling aspects of this compound is its potential in oncology research. Preliminary studies have indicated that molecules with similar structural motifs may inhibit kinases and other enzymes involved in cancer progression. The bromo and fluoro substituents are particularly noteworthy, as they have been shown to enhance binding interactions with certain protein targets. This has led to investigations into whether 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine could serve as a lead compound for the development of new anticancer therapies.

In addition to its oncology applications, 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine has also been explored for its potential in treating inflammatory and autoimmune diseases. The ability of this compound to modulate immune responses has been a focus of several research groups. By targeting specific pathways involved in inflammation, it may offer a novel approach to managing conditions such as rheumatoid arthritis and inflammatory bowel disease. The structural features of this molecule make it well-suited for interacting with cytokine receptors and other immune-related targets.

The synthesis of 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies have been employed to construct the cyclopentanamine core while introducing the bromo and fluoro substituents at specific positions on the aromatic ring. Techniques such as cross-coupling reactions, nucleophilic substitutions, and ring-forming reactions have all played roles in achieving this goal. The optimization of these synthetic routes is critical for producing sufficient quantities of the compound for further biological evaluation.

As research continues to evolve, the applications of 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine are expected to expand. The integration of computational modeling and high-throughput screening techniques will likely accelerate the discovery of new derivatives with enhanced properties. These efforts may uncover additional therapeutic uses beyond oncology and inflammation management, potentially including neurodegenerative diseases and infectious disorders.

The growing interest in fluorinated and brominated aromatic compounds underscores their significance in modern drug discovery. The unique chemical properties imparted by these substituents make them indispensable tools for medicinal chemists seeking to develop next-generation therapeutics. As more research emerges on compounds like 1-(2-bromo-4-fluorophenyl)cyclopentan-1-amine, our understanding of their potential will continue to deepen, paving the way for innovative treatments that address unmet medical needs.